Cas no 1187385-69-8 (4-Bromo-3,5-dimethyl-1-(tetrahydropyran-2-yl)pyrazole)

• Product Name: 4-Bromo-3,5-dimethyl-1-(tetrahydropyran-2-yl)pyrazole
• CAS No: 1187385-69-8
• MF: C₁₀H₁₅BrN₂O
• MW: 259.142901659012
• MDL: MFCD11844792
• CID: 857590
• PubChem ID: 45588171
• Update Time: 2025-06-08

4-Bromo-3,5-dimethyl-1-(tetrahydropyran-2-yl)pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-BROMO-3,5-DIMETHYL-1-(TETRAHYDROPYRAN-2-YL)PYRAZOLE
• 4-Bromo-3,5-dimethyl-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazole
• 4-Bromo-3,5-dimethyl-1-(2-tetrahydropyranyl)-1H-pyrazole
• EN300-101706
• SCHEMBL21002088
• DB-367495
• 1187385-69-8
• MFCD11844792
• 4-BROMO-3,5-DIMETHYL-1-(OXAN-2-YL)PYRAZOLE
• BS-23221
• Z1269130844
• DTXSID70670577
• AKOS015834447
• 4-Bromo-3,5-dimethyl-1-(oxan-2-yl)-1H-pyrazole
• 4-Bromo-3,5-dimethyl-1-(tetrahydropyran-2-yl)pyrazole

• MDL： MFCD11844792
• Inchi： 1S/C10H15BrN2O/c1-7-10(11)8(2)13(12-7)9-5-3-4-6-14-9/h9H,3-6H2,1-2H3
• InChI Key： SQNKVHBFAOKTBH-UHFFFAOYSA-N
• SMILES： BrC1C(C)=NN(C=1C)C1CCCCO1

Computed Properties

• Exact Mass: 258.03678 g/mol
• Monoisotopic Mass: 258.03678 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 259.14
• XLogP3: 2.5
• Topological Polar Surface Area: 27Ų

Additional information on 4-Bromo-3,5-dimethyl-1-(tetrahydropyran-2-yl)pyrazole

4-Bromo-3,5-dimethyl-1-(tetrahydropyran-2-yl)pyrazole (CAS No. 1187385-69-8): An Overview

4-Bromo-3,5-dimethyl-1-(tetrahydropyran-2-yl)pyrazole (CAS No. 1187385-69-8) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a bromine atom, two methyl groups, and a tetrahydropyran ring attached to a pyrazole core. These structural elements contribute to its diverse chemical properties and potential applications in drug discovery and development.

The pyrazole scaffold is well-known for its biological activity and has been extensively studied for its pharmacological properties. The presence of the bromine atom in the 4-position of the pyrazole ring can significantly influence the compound's reactivity and binding affinity to various biological targets. Additionally, the methyl groups at the 3 and 5 positions enhance the lipophilicity of the molecule, which can improve its cell membrane permeability and bioavailability.

The tetrahydropyran ring, attached to the pyrazole core via a carbon-carbon bond, adds further complexity to the molecule. This ring system is known for its ability to modulate the conformational flexibility of the compound, which can be crucial for optimizing its interactions with target proteins or receptors. The tetrahydropyran ring also provides additional points for chemical modification, making it an attractive scaffold for medicinal chemists aiming to fine-tune the pharmacological properties of the compound.

Recent research has highlighted the potential of 4-Bromo-3,5-dimethyl-1-(tetrahydropyran-2-yl)pyrazole in various therapeutic areas. For instance, studies have shown that this compound exhibits potent anti-inflammatory and analgesic properties, making it a promising candidate for the development of new treatments for chronic pain and inflammatory diseases. The anti-inflammatory activity is attributed to its ability to inhibit key enzymes involved in the inflammatory cascade, such as cyclooxygenase (COX) and lipoxygenase (LOX).

In addition to its anti-inflammatory effects, 4-Bromo-3,5-dimethyl-1-(tetrahydropyran-2-yl)pyrazole has also been investigated for its potential as an antitumor agent. Preclinical studies have demonstrated that this compound can induce apoptosis in cancer cells by modulating signaling pathways involved in cell survival and proliferation. Specifically, it has been shown to inhibit the activation of Akt and ERK signaling pathways, which are frequently dysregulated in various types of cancer.

The pharmacokinetic profile of 4-Bromo-3,5-dimethyl-1-(tetrahydropyran-2-yl)pyrazole has also been studied in detail. In vitro and in vivo experiments have revealed that this compound exhibits favorable absorption, distribution, metabolism, excretion (ADME) properties. It shows good oral bioavailability and a reasonable half-life, which are important considerations for drug development. Furthermore, it has been found to have low toxicity in preclinical models, suggesting a favorable safety profile.

Despite its promising therapeutic potential, further research is needed to fully understand the mechanisms of action of 4-Bromo-3,5-dimethyl-1-(tetrahydropyran-2-yl)pyrazole and to optimize its pharmacological properties. Ongoing studies are focusing on identifying more potent analogs through structure-based drug design approaches and evaluating their efficacy in more advanced preclinical models.

In conclusion, 4-Bromo-3,5-dimethyl-1-(tetrahydropyran-2-yl)pyrazole (CAS No. 1187385-69-8) represents a promising lead compound with diverse biological activities and potential applications in drug discovery. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further development as a therapeutic agent.